4-[(phenylsulfanyl)methyl]-N'-(2-pyridinylmethylene)benzohydrazide

• Molecular Formula: C20H17N3OS
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 4-(phenylsulfanylmethyl)-N-[(E)-pyridin-2-ylmethylideneamino]benzamide
• InChI: InChI=1S/C20H17N3OS/c24-20(23-22-14-18-6-4-5-13-21-18)17-11-9-16(10-12-17)15-25-19-7-2-1-3-8-19/h1-14H,15H2,(H,23,24)/b22-14+
• InChI Key: GSSYUGCCPUGPQD-HYARGMPZSA-N
• Isomeric SMILES: C1=CC=C(C=C1)SCC2=CC=C(C=C2)C(=O)N/N=C/C3=CC=CC=N3
• SMILES: C1=CC=C(C=C1)SCC2=CC=C(C=C2)C(=O)NN=CC3=CC=CC=N3

Description

4-[(phenylsulfanyl)methyl]-N'-(2-pyridinylmethylene)benzohydrazide is a compound that has gained attention in scientific research due to its potential pharmacological properties. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine. In

Mechanism of Action

The mechanism of action of 4-[(phenylsulfanyl)methyl]-N'-(2-pyridinylmethylene)benzohydrazide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by disrupting the function of certain proteins. This compound has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
4-[(phenylsulfanyl)methyl]-N'-(2-pyridinylmethylene)benzohydrazide has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines and oxidative stress markers in animal models. This compound has also been shown to reduce the levels of glucose and lipid parameters in diabetic animal models. In addition, it has been shown to inhibit the growth of various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(phenylsulfanyl)methyl]-N'-(2-pyridinylmethylene)benzohydrazide in lab experiments is its potential pharmacological properties. This compound has been shown to have various activities that could be useful in the development of new drugs. However, one limitation is the lack of understanding of its mechanism of action. Further research is needed to fully understand the potential of this compound.

Future Directions

There are several future directions for the study of 4-[(phenylsulfanyl)methyl]-N'-(2-pyridinylmethylene)benzohydrazide. One direction is to further investigate its mechanism of action. This could lead to the development of more specific and effective drugs. Another direction is to study its potential use in the treatment of other diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, the synthesis of new analogs of this compound could lead to the development of more potent and selective drugs.

Synthesis Methods

The synthesis of 4-[(phenylsulfanyl)methyl]-N'-(2-pyridinylmethylene)benzohydrazide has been reported in various ways. A common method involves the reaction of 2-pyridinecarboxaldehyde and 4-[(phenylsulfanyl)methyl]benzohydrazide in the presence of a catalyst such as acetic acid or hydrochloric acid. The reaction is carried out at room temperature and the product is obtained in good yield after purification.

Scientific Research Applications

The potential pharmacological properties of 4-[(phenylsulfanyl)methyl]-N'-(2-pyridinylmethylene)benzohydrazide have been studied in various scientific research applications. It has been shown to have anti-inflammatory, antioxidant, and antitumor activities. This compound has also been studied for its potential use as an antidiabetic agent. In addition, it has been shown to have antibacterial and antifungal activities.